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Compound of Interest

Compound Name: 6-Bromo-2-chloro-3-ethylquinoline

Cat. No.: B1280441 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical and physical

properties of 6-Bromo-2-chloro-3-ethylquinoline, a compound of interest in chemical

research and drug discovery.

Physicochemical Properties
The key quantitative data for 6-Bromo-2-chloro-3-ethylquinoline are summarized in the table

below, offering a clear comparison of its fundamental properties.

Property Value Reference

Molecular Formula C₁₁H₉BrClN [1][2]

Molecular Weight 270.55 g/mol [1][2]

Monoisotopic Mass 268.96069 Da [2][3]

CAS Number 409346-70-9 [1][2]

Physical Form Solid

Boiling Point 345.5 °C at 760 mmHg [1]

Density 1.522 g/cm³ [1]

XLogP3-AA 4.6 [2]
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Experimental Protocols
While specific experimental protocols for the synthesis or application of 6-Bromo-2-chloro-3-
ethylquinoline are proprietary and detailed in specific patents or research articles not publicly

available in full, a general methodology for the synthesis of similar quinoline derivatives often

involves multi-step reactions. A common approach is the Combes quinoline synthesis or the

Gould-Jacobs reaction, which involves the condensation of anilines with β-ketoesters, followed

by cyclization. For 6-Bromo-2-chloro-3-ethylquinoline, a plausible synthetic route would start

from a bromo-substituted aniline, followed by reactions to introduce the chloro and ethyl groups

at the appropriate positions on the quinoline core.

General Analytical Workflow for Characterization:

A typical workflow for the characterization of a newly synthesized batch of 6-Bromo-2-chloro-
3-ethylquinoline would involve the following steps to ensure its purity and structural integrity.
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Analytical Workflow for Compound Characterization.
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Application in Research: A Conceptual Signaling
Pathway
Quinoline derivatives are a well-established class of compounds with a broad range of

biological activities, including anticancer, antimalarial, and antibacterial properties. They often

function by interacting with key signaling pathways within cells. Below is a conceptual diagram

illustrating how a hypothetical quinoline-based drug candidate might modulate a generic

cancer-related signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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